Cas no 51117-17-0 (3beta-Angeloyloxyfuranoeremophilan)

51117-17-0 structure
Product name:3beta-Angeloyloxyfuranoeremophilan
CAS No:51117-17-0
MF:C20H28O3
MW:316.434526443481
CID:2001947
3beta-Angeloyloxyfuranoeremophilan Chemical and Physical Properties
Names and Identifiers
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- 3beta-Angeloyloxyfuranoeremophilan
- Angeloyl-(3beta, 10betaH)-Furanoeremophilan-3-ol
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- Inchi: InChI=1S/C20H28O3/c1-6-12(2)19(21)23-17-8-7-15-9-18-16(13(3)11-22-18)10-20(15,5)14(17)4/h6,11,14-15,17H,7-10H2,1-5H3/b12-6-
- InChI Key: JXWIRRRZGAWCPK-SDQBBNPISA-N
- SMILES: C\C=C(\C)C(=O)OC1CCC2Cc3occ(C)c3CC2(C)C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- XLogP3: 4.053
3beta-Angeloyloxyfuranoeremophilan Related Literature
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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4. Back matter
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
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